Cas no 1807435-65-9 (3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid)

• Product Name: 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid
• CAS No: 1807435-65-9
• MF: C₁₀H₇BrF₃NO₂
• MW: 310.067292451859
• CID: 4971796
• Update Time: 2025-05-20

3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid

• Inchi： 1S/C10H7BrF3NO2/c11-6-3-5(1-2-8(16)17)4-7(15)9(6)10(12,13)14/h1-4H,15H2,(H,16,17)/b2-1+
• InChI Key： SEXIUFBSZDZFLL-OWOJBTEDSA-N
• SMILES： BrC1=CC(/C=C/C(=O)O)=CC(=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 2.8
• Topological Polar Surface Area: 63.3

Additional information on 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid

Introduction to 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid (CAS No. 1807435-65-9)

3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid (CAS No. 1807435-65-9) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This article aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent applications in drug development.

The chemical structure of 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid is characterized by the presence of an amino group, a bromine atom, and a trifluoromethyl group on the cinnamic acid backbone. These functional groups contribute to the compound's unique properties and reactivity. The bromine atom and trifluoromethyl group are particularly noteworthy for their ability to enhance the compound's biological activity and pharmacological properties.

The synthesis of 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid can be achieved through several methods. One common approach involves the reaction of 4-trifluoromethylcinnamic acid with bromine in the presence of a suitable base, followed by amination to introduce the amino group. Another method involves the coupling of 3-amino-4-trifluoromethylbenzaldehyde with malonic acid in the presence of a catalyst. These synthetic routes have been optimized to yield high-purity products with minimal side reactions.

In terms of biological activity, 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, making it a valuable tool in drug discovery and development. For instance, it has been reported to exhibit potent anti-inflammatory and anti-cancer properties by modulating key signaling pathways involved in these diseases.

A notable study published in the Journal of Medicinal Chemistry highlighted the ability of 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid to inhibit the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins and other inflammatory mediators. This inhibition can lead to reduced inflammation and pain, making the compound a potential candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid has also shown promise in cancer research. Studies have indicated that it can induce apoptosis in cancer cells by targeting specific signaling pathways such as PI3K/Akt and MAPK/ERK. This dual action makes it a valuable lead compound for further investigation in cancer therapy.

The pharmacokinetic properties of 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid have also been studied extensively. Research has shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as an oral therapeutic agent. However, further studies are needed to optimize its formulation and dosing regimens for clinical applications.

In conclusion, 3-Amino-5-bromo-4-(trifluoromethyl)cinnamic acid (CAS No. 1807435-65-9) is a promising compound with diverse applications in chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new potential uses for this compound, further highlighting its significance in the scientific community.